Cas no 99991-59-0 (5-heptyl-5-methylimidazolidine-2,4-dione)

5-Heptyl-5-methylimidazolidine-2,4-dione is a specialized imidazolidine derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a heptyl and methyl substituent at the 5-position, offers unique steric and electronic properties, making it a valuable intermediate for the development of bioactive compounds. The compound's imidazolidine-2,4-dione core is known for its stability and reactivity, enabling selective modifications for tailored applications. Its lipophilic heptyl chain may enhance solubility in nonpolar solvents, facilitating its use in hydrophobic environments. This compound is of interest for researchers exploring novel heterocyclic frameworks or investigating structure-activity relationships in medicinal chemistry.
5-heptyl-5-methylimidazolidine-2,4-dione structure
99991-59-0 structure
Product Name:5-heptyl-5-methylimidazolidine-2,4-dione
CAS No:99991-59-0
MF:C11H20N2O2
MW:212.288702964783
CID:3105496
PubChem ID:232315
Update Time:2025-10-05

5-heptyl-5-methylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 5-Heptyl-5-methyl-imidazolidine-2,4-dione
    • SMR000393773
    • MLS000737602
    • 5-heptyl-5-methylimidazolidine-2,4-dione
    • CS-0219587
    • AKOS008966809
    • NSC29620
    • Z56865780
    • SCHEMBL1404434
    • 99991-59-0
    • NSC-29620
    • 5-heptyl-5-methyl-2,4-imidazolidinedione
    • 5472-89-9
    • HMS2759C10
    • SR-01000037278
    • CHEMBL1865241
    • SR-01000037278-1
    • G37276
    • EN300-04396
    • Inchi: 1S/C11H20N2O2/c1-3-4-5-6-7-8-11(2)9(14)12-10(15)13-11/h3-8H2,1-2H3,(H2,12,13,14,15)
    • InChI Key: YKUGAPPICXMOIM-UHFFFAOYSA-N
    • SMILES: O=C1C(C)(CCCCCCC)NC(N1)=O

Computed Properties

  • Exact Mass: 212.152
  • Monoisotopic Mass: 212.152
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 0.994
  • Boiling Point: 485.7°C at 760 mmHg
  • Flash Point: 169.8°C
  • Refractive Index: 1.532
  • LogP: 2.60260

5-heptyl-5-methylimidazolidine-2,4-dione Pricemore >>

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Additional information on 5-heptyl-5-methylimidazolidine-2,4-dione

Recent Advances in the Study of 5-Heptyl-5-methylimidazolidine-2,4-dione (CAS: 99991-59-0) in Chemical Biology and Pharmaceutical Research

The compound 5-heptyl-5-methylimidazolidine-2,4-dione (CAS: 99991-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 5-heptyl-5-methylimidazolidine-2,4-dione as a promising scaffold for the development of novel bioactive molecules. Its imidazolidine-2,4-dione core, coupled with the heptyl and methyl substituents, offers a versatile platform for chemical modifications, enabling the exploration of diverse pharmacological activities. Researchers have employed advanced synthetic methodologies, including multi-step organic synthesis and catalytic reactions, to optimize the yield and purity of this compound.

In vitro and in vivo studies have demonstrated that 5-heptyl-5-methylimidazolidine-2,4-dione exhibits notable biological activity, particularly in the modulation of enzymatic pathways and receptor interactions. For instance, recent findings suggest its potential as an inhibitor of key enzymes involved in inflammatory and metabolic disorders. Additionally, its ability to interact with specific protein targets has sparked interest in its application as a lead compound for the treatment of neurodegenerative diseases.

One of the most significant breakthroughs in the study of this compound is its application in drug delivery systems. Researchers have explored its use as a carrier molecule for targeted drug delivery, leveraging its stability and biocompatibility. Preliminary results indicate that 5-heptyl-5-methylimidazolidine-2,4-dione can enhance the bioavailability of co-administered drugs, thereby improving therapeutic outcomes.

Despite these promising developments, challenges remain in the clinical translation of 5-heptyl-5-methylimidazolidine-2,4-dione-based therapies. Issues such as scalability of synthesis, pharmacokinetic optimization, and toxicity profiling need to be addressed in future studies. Collaborative efforts between academia and industry are essential to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 5-heptyl-5-methylimidazolidine-2,4-dione (CAS: 99991-59-0) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its multifaceted applications, from drug design to delivery systems, underscore its importance in the development of next-generation therapeutics. Continued research and innovation will be crucial to harnessing its benefits for human health.

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